Cas no 1019599-44-0 ((2-methoxyethyl)({1-4-(methylsulfanyl)phenylethyl})amine)

• Product name: (2-methoxyethyl)({1-4-(methylsulfanyl)phenylethyl})amine
• CAS No: 1019599-44-0
• MF: C₁₂H₁₉NOS
• MW: 225.350362062454
• CID: 5205205
• PubChem ID: 43190204

(2-methoxyethyl)({1-4-(methylsulfanyl)phenylethyl})amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(2-methoxyethyl)-α-methyl-4-(methylthio)-
• (2-methoxyethyl)({1-4-(methylsulfanyl)phenylethyl})amine

• Inchi： 1S/C12H19NOS/c1-10(13-8-9-14-2)11-4-6-12(15-3)7-5-11/h4-7,10,13H,8-9H2,1-3H3
• InChI Key： YOPIWSRSXNUTPM-UHFFFAOYSA-N
• SMILES： C(C1C=CC(SC)=CC=1)(C)NCCOC

Additional information on (2-methoxyethyl)({1-4-(methylsulfanyl)phenylethyl})amine

In-Depth Analysis of (2-methoxyethyl)({1-4-(methylsulfanyl)phenylethyl})amine (CAS No. 1019599-44-0): Properties, Applications, and Industry Insights

The compound (2-methoxyethyl)({1-4-(methylsulfanyl)phenylethyl})amine, identified by its CAS No. 1019599-44-0, has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This article delves into its molecular characteristics, synthesis pathways, and emerging uses, aligning with current trends in drug discovery, bioactive intermediates, and green chemistry.

Structurally, (2-methoxyethyl)({1-4-(methylsulfanyl)phenylethyl})amine combines a methoxyethyl group with a methylsulfanylphenylethyl moiety, offering dual functionality for hydrogen bonding and lipophilic interactions. Such properties make it a candidate for modulating biological targets, particularly in CNS drug development, where researchers explore its potential as a neurotransmitter analog or enzyme inhibitor.

Recent studies highlight its relevance in high-throughput screening libraries, driven by the demand for novel scaffolds in precision medicine. The methylsulfanyl group, in particular, is under scrutiny for its role in metabolic stability—a hot topic in ADME optimization (Absorption, Distribution, Metabolism, Excretion).

From a synthetic perspective, CAS No. 1019599-44-0 is often prepared via reductive amination or nucleophilic substitution, with yields optimized through microwave-assisted synthesis—a technique trending in sustainable chemistry circles. Its amine functionality also allows for further derivatization, catering to combinatorial chemistry approaches.

Industry stakeholders frequently search for "amine derivatives in drug design" or "sulfur-containing bioactive compounds," reflecting the compound’s niche appeal. Environmental considerations are also pivotal; the methoxyethyl segment aligns with greener solvent alternatives, addressing EHS (Environmental, Health, Safety) regulations.

In analytical chemistry, 1019599-44-0 is characterized via LC-MS and NMR spectroscopy, with data often shared in open-access chemical databases—a practice gaining traction amid calls for research transparency. Its logP and pKa values are critical for QSAR modeling, another trending topic in computational chemistry.

Looking ahead, (2-methoxyethyl)({1-4-(methylsulfanyl)phenylethyl})amine may find applications beyond pharma, such as in agrochemicals or material science, where its thioether group could enhance polymer properties. As AI-driven molecule design evolves, compounds like this will likely feature in virtual screening pipelines.

To conclude, CAS No. 1019599-44-0 exemplifies the intersection of structural ingenuity and practical utility. Its study resonates with broader themes like accelerated drug development and sustainable synthesis, ensuring its place in contemporary scientific discourse.